Cas no 2375268-02-1 (2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine)

• Product Name: 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine
• CAS No: 2375268-02-1
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 5943762
• PubChem ID: 145874614
• Update Time: 2025-05-20

2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine
• 2375268-02-1
• EN300-6479011

• Inchi： 1S/C7H10F3N3/c8-7(9,10)6(12-13-6)4-5-2-1-3-11-5/h5,11H,1-4H2
• InChI Key： PUWSVRFBBAIEGL-UHFFFAOYSA-N
• SMILES： FC(C1(CC2CCCN2)N=N1)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.8Ų

Additional information on 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine

Recent Advances in the Application of 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine (CAS: 2375268-02-1) in Chemical Biology and Drug Discovery

The compound 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine (CAS: 2375268-02-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl-diazirine moiety, serves as a versatile tool for photoaffinity labeling (PAL), a technique widely employed in target identification and drug discovery. Recent studies have highlighted its utility in probing protein-ligand interactions, mapping binding sites, and elucidating mechanisms of action for novel therapeutics.

One of the most notable applications of this compound is in the development of covalent inhibitors. Researchers have successfully incorporated 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine into small-molecule probes to investigate enzyme active sites and allosteric pockets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its use in identifying cryptic binding sites on kinase targets, enabling the design of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its role in PAL, this compound has been explored for its potential in chemoproteomics. A recent preprint on bioRxiv detailed a novel workflow combining 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine-based probes with mass spectrometry to profile drug-target interactions across entire proteomes. This approach has proven particularly valuable for characterizing polypharmacology and identifying unexpected off-targets of clinical-stage compounds.

The synthetic accessibility and stability of 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine have also been subjects of recent optimization efforts. A 2024 Organic Process Research & Development paper reported an improved scalable synthesis route with enhanced yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate broader adoption of this reagent in both academic and industrial settings.

Looking forward, researchers are exploring the potential of 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine derivatives in live-cell imaging and in vivo target engagement studies. Preliminary results presented at the 2024 ACS Spring Meeting suggest that fluorinated analogs may offer improved cell permeability and reduced nonspecific binding, opening new possibilities for studying intracellular protein networks.

In conclusion, 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine (CAS: 2375268-02-1) continues to emerge as a powerful tool in chemical biology, with recent advances expanding its applications in drug discovery and systems pharmacology. Its unique combination of photoreactivity and structural versatility positions it as a key reagent for addressing complex challenges in target identification and validation.